3-(2-chlorobenzyl)-1,7-dimethyl-8-(3-morpholinopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(2-chlorophenyl)methyl]-4,7-dimethyl-6-(3-morpholin-4-ylpropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H27ClN6O3/c1-16-14-29-19-20(25-22(29)28(16)9-5-8-27-10-12-33-13-11-27)26(2)23(32)30(21(19)31)15-17-6-3-4-7-18(17)24/h3-4,6-7,14H,5,8-13,15H2,1-2H3
• InChI Key: OVYKVLIOADXXIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCCN4CCOCC4)N(C(=O)N(C3=O)CC5=CC=CC=C5Cl)C
• Molecular Formula: C23H27ClN6O3
• Molecular Weight: 470.9 g/mol

Description

3-(2-chlorobenzyl)-1,7-dimethyl-8-(3-morpholinopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C23H27ClN6O3 and its molecular weight is 470.96. The purity is usually 95%.
BenchChem offers high-quality 3-(2-chlorobenzyl)-1,7-dimethyl-8-(3-morpholinopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-chlorobenzyl)-1,7-dimethyl-8-(3-morpholinopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Affinity and Pharmacological Potential

A series of compounds including arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones have been synthesized and evaluated for their affinity towards serotoninergic and dopaminergic receptors. These studies have identified compounds with potential as ligands for 5-HT1A, 5-HT7 receptors, and dopamine D2 receptors, suggesting their application in developing treatments for neurological and psychiatric disorders. Docking studies highlighted the importance of substituents at specific positions for receptor affinity and selectivity, particularly towards 5-HT1A and 5-HT7 receptors, indicating these compounds' potential as anxiolytic and antidepressant agents (Zagórska et al., 2015).

Phosphodiesterase Inhibition

Another research focus has been on the inhibition of phosphodiesterases - PDE4B1 and PDE10A. Octahydro- and 6,7-dimethoxy-3,4-dihydro- isoquinolin-2(1H)-yl-alkyl derivatives of imidazo- and pyrimidino[2,1-f]purines were synthesized and biologically evaluated, revealing promising structures for further modification and study for potential hybrid ligands (Zagórska et al., 2016).

Antiproliferative Activity

Compounds bearing the imidazo[2,1-f]purine-2,4-dione structure have been designed, synthesized, and tested as anticancer agents. Their cytotoxicity was evaluated in vitro against various human cancer cell lines, including breast carcinoma, cervical carcinoma, and lung carcinoma. Among these, certain derivatives showed good antiproliferative activity with low cytotoxicity to normal cell lines, suggesting their potential as cancer therapeutic agents (Liu et al., 2018).